Cas no 157592-41-1 (1-Butanone, 2-methyl-1-(2-pyridinyl)-)

• Product Name: 1-Butanone, 2-methyl-1-(2-pyridinyl)-
• CAS No: 157592-41-1
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD16294135
• CID: 1335996
• PubChem ID: 79002175
• Update Time: 2025-07-19

1-Butanone, 2-methyl-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 2-methyl-1-(2-pyridinyl)-
• sec-Butyl 2-pyridyl ketone
• AKOS017515672
• 2-methyl-1-pyridin-2-ylbutan-1-one
• starbld0010765
• SCHEMBL19578168
• 157592-41-1
• 2-methyl-1-(pyridin-2-yl)butan-1-one

• MDL： MFCD16294135
• Inchi： 1S/C10H13NO/c1-3-8(2)10(12)9-6-4-5-7-11-9/h4-8H,3H2,1-2H3
• InChI Key： HTHFCUFCMQPDAC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)C(C)CC

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Additional information on 1-Butanone, 2-methyl-1-(2-pyridinyl)-

Comprehensive Overview of 1-Butanone, 2-methyl-1-(2-pyridinyl)- (CAS No. 157592-41-1)

1-Butanone, 2-methyl-1-(2-pyridinyl)-, with the CAS number 157592-41-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to by its systematic name, is a derivative of butanone and incorporates a pyridinyl moiety, which enhances its reactivity and versatility in synthetic applications. Researchers and industry professionals are increasingly interested in this compound due to its unique structural features and potential applications in drug discovery and catalysis.

The molecular structure of 1-Butanone, 2-methyl-1-(2-pyridinyl)- combines a ketone functional group with a pyridine ring, making it a valuable intermediate in the synthesis of more complex molecules. Its CAS No. 157592-41-1 is frequently searched in chemical databases, reflecting its relevance in organic synthesis and medicinal chemistry. Recent trends in green chemistry have also highlighted the need for sustainable synthesis methods for such compounds, aligning with global efforts to reduce environmental impact.

One of the key reasons for the growing interest in 1-Butanone, 2-methyl-1-(2-pyridinyl)- is its potential role in the development of bioactive molecules. The pyridinyl group is a common pharmacophore in many FDA-approved drugs, and its presence in this compound opens doors to novel therapeutic applications. For instance, it could be used in the design of kinase inhibitors or antimicrobial agents, topics that are highly searched in academic and industrial research circles.

In addition to its pharmaceutical applications, 1-Butanone, 2-methyl-1-(2-pyridinyl)- is also explored in material science. Its ability to act as a ligand or building block in coordination polymers and metal-organic frameworks (MOFs) has been a subject of recent studies. These materials are pivotal in gas storage, separation technologies, and catalysis, which are hot topics in the scientific community.

The synthesis of 1-Butanone, 2-methyl-1-(2-pyridinyl)- typically involves cross-coupling reactions or condensation reactions, methods that are widely discussed in organic chemistry forums. Researchers often search for optimized protocols to improve yield and selectivity, making this compound a frequent subject in method development discussions. Furthermore, its spectroscopic properties (e.g., NMR and IR data) are well-documented, aiding in its identification and characterization.

From a commercial perspective, 1-Butanone, 2-methyl-1-(2-pyridinyl)- is available through several chemical suppliers, but its price and purity vary significantly. This has led to increased searches for reliable suppliers and quality control measures, as researchers prioritize consistency in their experiments. The compound’s stability under different storage conditions is another frequently asked question, emphasizing the need for proper handling and storage guidelines.

In conclusion, 1-Butanone, 2-methyl-1-(2-pyridinyl)- (CAS No. 157592-41-1) is a multifaceted compound with broad applications in pharmaceuticals, material science, and catalysis. Its unique structure and reactivity make it a valuable tool for researchers, while its alignment with green chemistry principles ensures its relevance in modern scientific endeavors. As interest in tailored organic molecules continues to rise, this compound is poised to remain a key player in innovative research and development.